Cas no 840456-13-5 (Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate)

• Product Name: Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate
• CAS No: 840456-13-5
• MF: C₁₂H₁₁FN₂O₃
• MW: 250.225746393204
• MDL: MFCD03694084
• CID: 3030520
• PubChem ID: 930691
• Update Time: 2025-06-08

Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(乙酰基氨基)-5-氟-1H-吲哚-2-甲酸甲酯
• methyl 3-acetamido-5-fluoro-1H-indole-2-carboxylate
• methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate
• STK784012
• methyl3-acetamido-5-fluoro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 3-acetylamino-5-fluoro-, methyl ester
• 3-(Acetylamino)-5-fluoro-1H-indole-2-carboxylic acid methyl ester
• 1H-Indole-2-carboxylic acid, 3-(acety
• NCGC00306518-01
• AB01302838-01
• H30757
• CS-0313134
• 1H-Indole-2-carboxylic acid, 3-(acetylamino)-5-fluoro-, methyl ester
• 840456-13-5
• SR-01000148356
• ALBB-014491
• AKOS004119470
• SR-01000148356-1
• LS-04584
• MFCD03694084
• DPIYZUKVDLSBLU-UHFFFAOYSA-N
• Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate

• MDL： MFCD03694084
• Inchi： 1S/C12H11FN2O3/c1-6(16)14-10-8-5-7(13)3-4-9(8)15-11(10)12(17)18-2/h3-5,15H,1-2H3,(H,14,16)
• InChI Key： DPIYZUKVDLSBLU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=C(C(=O)OC)N2)NC(C)=O

Computed Properties

• Exact Mass: 250.075
• Monoisotopic Mass: 250.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.2

Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate

Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate (CAS No. 840456-13-5): A Comprehensive Overview

Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate, identified by its CAS number 840456-13-5, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a complex indole core structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and acetylamino substituents enhances its pharmacological profile, making it a promising candidate for further investigation.

The indole scaffold is a well-documented motif in medicinal chemistry, known for its role in various biological processes and therapeutic interventions. Compounds containing the indole moiety have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the introduction of a fluoro atom at the 5-position of the indole ring can significantly modulate the pharmacokinetic and pharmacodynamic properties of the molecule. This substitution often leads to improved metabolic stability and enhanced binding affinity to biological targets.

Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate is no exception in this regard. The combination of the acetylamino group and the fluoro substituent at the 5-position suggests that this compound may exhibit unique interactions with biological receptors. Recent studies have highlighted the importance of fluorinated indoles in developing novel therapeutic agents. For instance, fluorinated indole derivatives have shown promise in targeting overexpressed receptors in cancer cells, leading to increased efficacy and reduced side effects compared to traditional chemotherapeutic agents.

The synthesis of Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The indole core is typically constructed through cyclization reactions, followed by functional group modifications to introduce the necessary substituents. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled the efficient preparation of complex indole derivatives like this one.

In terms of biological activity, Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may interact with enzymes and receptors involved in inflammation and immune response. The fluoro atom's ability to influence electronic properties and binding affinity makes it particularly valuable in designing molecules with enhanced biological activity.

The pharmaceutical industry has shown increasing interest in fluorinated heterocycles due to their favorable pharmacokinetic profiles. Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate exemplifies this trend, as it combines structural features known to enhance drug-like properties. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and neurology. The compound's ability to modulate key biological pathways makes it a valuable tool for researchers exploring new treatment strategies.

Ongoing research into Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate focuses on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, scientists aim to identify derivatives with improved efficacy and reduced toxicity. These studies not only contribute to our understanding of the compound's mechanism of action but also provide insights into broader chemical principles governing drug design.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and computational modeling. Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate serves as a prime example of how these disciplines intersect to drive innovation in drug discovery. By leveraging cutting-edge technologies, researchers can accelerate the identification and optimization of promising candidates like this one.

In conclusion, Methyl 3-(acetylamino)-5-fluoro-1H-indole-2-carboxylate (CAS No. 840456-13-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further study and development. As research continues to uncover new applications for fluorinated indoles, compounds like this one are poised to play a crucial role in shaping the future of medicine.